Cas no 1021066-62-5 (N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide)

• Product Name: N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide
• CAS No: 1021066-62-5
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 6237694
• PubChem ID: 44041372
• Update Time: 2025-07-23

N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide
• AKOS024493120
• N-(2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzamide
• VU0632128-1
• F5037-1086
• N-[2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]benzamide
• 1021066-62-5

• Inchi： 1S/C22H21N5O4/c1-29-17-9-8-16(14-18(17)30-2)21-25-24-19-10-11-20(26-27(19)21)31-13-12-23-22(28)15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H,23,28)
• InChI Key： IDJHOIOTGTZTFD-UHFFFAOYSA-N
• SMILES： O(CCNC(C1C=CC=CC=1)=O)C1C=CC2=NN=C(C3C=CC(=C(C=3)OC)OC)N2N=1

Computed Properties

• Exact Mass: 419.15935417g/mol
• Monoisotopic Mass: 419.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.9Ų

Additional information on N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide

Professional Introduction to N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide and CAS No. 1021066-62-5

N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1021066-62-5, represents a fusion of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates multiple functional groups that contribute to its distinct chemical properties and reactivity patterns.

The core structure of N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide is built around a benzamide moiety linked to an ethyl chain that further extends into a triazolopyridazine ring system. The presence of the 3,4-dimethoxyphenyl group on the triazolopyridazine ring enhances its electronic properties and influences its interaction with biological targets. This particular arrangement has been strategically designed to optimize binding affinity and selectivity in drug design applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The triazolopyridazine scaffold, in particular, has emerged as a promising pharmacophore due to its ability to modulate various biological pathways. Studies have demonstrated that compounds containing this motif exhibit potential in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide is no exception and has been explored for its pharmacological profile.

The benzamide group in the compound's structure is another key feature that contributes to its biological relevance. Benzamides are well-known for their role as bioactive molecules in various drug classes. They often serve as intermediates in the synthesis of more complex pharmacological agents due to their stability and ease of functionalization. The incorporation of the benzamide moiety into N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide suggests that it may possess properties conducive to drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. Molecular docking studies have been instrumental in understanding how N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide interacts with proteins such as kinases and transcription factors. These interactions are critical for determining its potential therapeutic effects.

The synthesis of N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has allowed chemists to achieve high yields and purity levels necessary for pharmaceutical applications. The presence of the dimethoxyphenyl group adds complexity to the synthesis but also enhances the compound's solubility and bioavailability.

Evaluation of N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide in preclinical studies has revealed promising results regarding its biological activity. Initial assays have shown that it exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. Additionally, its interaction with inflammatory pathways suggests potential therapeutic benefits in treating chronic inflammatory disorders.

The development of novel drug candidates often involves a thorough assessment of their safety profiles before moving into clinical trials. Toxicological studies on N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)benzamide have been conducted to evaluate its potential side effects. These studies aim to ensure that the compound is safe for human consumption if further developed into a drug product.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery processes. AI-driven platforms can predict the efficacy and toxicity of compounds like N-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,